Cas no 738548-78-2 (Pyrrolidinium, 1-[(2β,3α,5α, 16β,17β)-3,17-dihydroxy-2-(4-morpholinyl)androstan-16-yl]-1-(2-propenyl)-)

• Product Name: Pyrrolidinium, 1-[(2β,3α,5α, 16β,17β)-3,17-dihydroxy-2-(4-morpholinyl)androstan-16-yl]-1-(2-propenyl)-
• CAS No: 738548-78-2
• MF: C₃₀H₅₁N₂O₃
• MW: 487.737549066544
• CID: 1081037
• PubChem ID: 182557
• Update Time: 2025-04-20

Pyrrolidinium, 1-[(2β,3α,5α, 16β,17β)-3,17-dihydroxy-2-(4-morpholinyl)androstan-16-yl]-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidinium, 1-[(2β,3α,5α, 16β,17β)-3,17-dihydroxy-2-(4-morpholinyl)androstan-16-yl]-1-(2-propenyl)-
• (2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-10,13-dimethyl-2-morpholin-4-yl-16-(1-prop-2-enylpyrrolidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
• SCHEMBL15494483
• Desacetylrocuronium cation
• Q27291630
• UNII-V79VN3HWQZ
• ROCURONIUM BROMIDE IMPURITY C [EP IMPURITY]
• Desacetylrocuronium
• Pyrrolidinium, 1-((2beta,3alpha,5alpha,16beta,17beta)-3,17-dihydroxy-2-(4-morpholinyl)androstan-16-yl)-1-(2-propenyl)-
• PYRROLIDINIUM, 1-((2.BETA.,3.ALPHA.,5.ALPHA.,16.BETA.,17.BETA.)-3,17-DIHYDROXY-2-(4-MORPHOLINYL)ANDROSTAN-16-YL)-1-(2-PROPENYL)-
• Desacetylrocuronium ion
• 738548-78-2
• V79VN3HWQZ

• Inchi： 1S/C30H51N2O3/c1-4-13-32(14-5-6-15-32)26-19-24-22-8-7-21-18-27(33)25(31-11-16-35-17-12-31)20-30(21,3)23(22)9-10-29(24,2)28(26)34/h4,21-28,33-34H,1,5-20H2,2-3H3/q+1/t21-,22+,23-,24-,25-,26-,27-,28-,29-,30-/m0/s1
• InChI Key： IHSGDUHUXOPCHC-GUGJMVMRSA-N
• SMILES： O[C@H]1[C@H](C[C@H]2[C@@H]3CC[C@H]4C[C@@H]([C@H](C[C@]4(C)[C@H]3CC[C@@]21C)N1CCOCC1)O)[N+]1(CC=C)CCCC1

Computed Properties

• Exact Mass: 487.38996849g/mol
• Monoisotopic Mass: 487.38996849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 52.9Ų